Cas no 2172119-26-3 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid
• CAS No: 2172119-26-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5896875
• PubChem ID: 165804412
• Update Time: 2025-11-01

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexyl}acetic acid
• 2172119-26-3
• EN300-1498893

• Inchi： 1S/C28H32N2O5/c31-25(32)16-18-8-1-6-13-24(18)29-26(33)28(14-7-15-28)30-27(34)35-17-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,18,23-24H,1,6-8,13-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： NBXUUQASDVRGCE-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid

Introduction to 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid (CAS No. 2172119-26-3)

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172119-26-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines elements of fluorene derivatives with amino acid-based moieties, making it a promising candidate for various biochemical applications.

The structural composition of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid is notable for its dual functionality. The presence of a fluorene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, introduces a robust aromatic system that is often employed in medicinal chemistry due to its stability and ability to interact with biological targets. This segment not only enhances the compound's solubility and metabolic stability but also provides a scaffold for further derivatization, enabling the development of more complex pharmacophores.

Complementing the fluorene component is the amino acid-derived part, cyclobutaneamidocyclohexylacetic acid, which contributes to the molecule's chiral properties and potential bioactivity. The cyclobutane ring introduces rigidity, which can be crucial for binding specificity in enzyme or receptor interactions, while the amide and carboxylic acid functionalities provide opportunities for hydrogen bonding and ionic interactions with biological targets. This combination of structural features makes 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid a versatile building block in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of fluorene derivatives. Fluorene-based compounds have been explored for their potential applications in anticancer, anti-inflammatory, and antimicrobial therapies. The methoxycarbonyl group in (9H-fluoren-9-yl)methoxycarbonyl serves as a protecting group for the amino function, allowing for selective modifications during synthetic pathways. This protective role is essential in multi-step syntheses where orthogonal reactions are required to achieve the desired molecular architecture.

The cyclohexyl ring in the cyclobutaneamidocyclohexylacetic acid moiety further enhances the compound's pharmacological profile by introducing conformational flexibility. This flexibility can be exploited to optimize binding affinity and selectivity against specific biological targets. Additionally, the presence of both amide and carboxylic acid groups provides multiple interaction points with proteins or nucleic acids, potentially increasing the compound's efficacy as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid interacts with biological systems. These studies have highlighted the importance of structural features such as rigidity provided by the cyclobutane ring and aromaticity contributed by the fluorene moiety in modulating bioactivity. Furthermore, the protective role of the methoxycarbonyl group has been demonstrated to be crucial in maintaining molecular integrity during synthetic processes, ensuring high yields and purity of the final product.

The synthesis of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid involves multiple steps, each requiring careful optimization to ensure regioselectivity and functional group compatibility. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled efficient construction of complex molecular frameworks. These methods not only improve reaction efficiency but also minimize side products, leading to higher purity and better yields.

In conclusion, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexyl}acetic acid (CAS No. 2172119-26-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential bioactivity. The combination of fluorene derivatives with amino acid-based moieties offers a rich platform for drug discovery, with applications spanning multiple therapeutic areas. As research continues to uncover new synthetic methodologies and computational tools, compounds like this are poised to play an increasingly important role in developing next-generation therapeutics.